N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C20H19NO2S/c1-13-6-11-19(14(2)12-13)24(22,23)21-18-10-9-16-8-7-15-4-3-5-17(18)20(15)16/h3-6,9-12,21H,7-8H2,1-2H3
• InChI Key: DLUYFXXMLZVOID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NC2=CC=C3CCC4=C3C2=CC=C4)C
• Molecular Formula: C20H19NO2S
• Molecular Weight: 337.4 g/mol

Description

N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide, also known as DNBS, is a chemical compound that has been widely used in scientific research. DNBS is a potent hapten that can induce a T-cell-mediated immune response in animals. Due to its unique properties, DNBS has been extensively used to study the mechanisms of immune response and inflammation.

Mechanism of Action

The mechanism of action of N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide involves the formation of a covalent bond between N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide and proteins in the body. This covalent bond can activate T-cells, which can then trigger an immune response. The immune response can lead to inflammation, which can cause tissue damage and other pathological effects.
Biochemical and Physiological Effects
N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide can cause a wide range of biochemical and physiological effects in animals. N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide can induce inflammation, which can lead to tissue damage and other pathological effects. N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide can also cause oxidative stress, which can lead to DNA damage and other cellular abnormalities. Additionally, N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide can alter the expression of various genes involved in immune response and inflammation.

Advantages and Limitations for Lab Experiments

N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide has several advantages as a research tool. N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide is a potent hapten that can induce a T-cell-mediated immune response in animals. N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide is also relatively stable and easy to synthesize. However, N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide also has some limitations. N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide can cause tissue damage and other pathological effects, which can complicate the interpretation of experimental results. Additionally, N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide can induce a strong immune response, which can make it difficult to distinguish between specific and nonspecific effects.

Future Directions

There are several future directions for research involving N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide. One potential area of research is the development of new therapies for inflammatory bowel disease and other inflammatory conditions. Another potential area of research is the development of new diagnostic tools for allergic contact dermatitis and other skin conditions. Additionally, further research is needed to fully understand the mechanisms of immune response and inflammation induced by N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide.

Synthesis Methods

N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide can be synthesized through a multistep process involving the condensation of 2-acetylnaphthalene with 2,4-dimethylbenzenesulfonyl chloride. The resulting intermediate is then reduced to obtain N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide. The purity of the final product can be confirmed through various analytical techniques such as NMR and HPLC.

Scientific Research Applications

N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide has been widely used in scientific research to study the mechanisms of immune response and inflammation. N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide can be used to induce colitis in animal models, which can be used to study the mechanisms of inflammatory bowel disease. N-(1,2-dihydro-5-acenaphthylenyl)-2,4-dimethylbenzenesulfonamide can also be used to study the mechanisms of allergic contact dermatitis, a common skin condition that affects millions of people worldwide.